Methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate

• Molecular Formula: C10H10N2O2
• Molecular Weight: 190.20 g/mol
• IUPAC Name: methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate
• InChI: InChI=1S/C10H10N2O2/c1-7-6-12-5-3-4-8(9(12)11-7)10(13)14-2/h3-6H,1-2H3
• InChI Key: WQABLDQIRSQYOK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C=CC=C(C2=N1)C(=O)OC

Description

Methyl 2-methylimidazo[1,2-a]pyridine-8-carboxylate is a useful research compound. Its molecular formula is C10H10N2O2 and its molecular weight is 190.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Bromoacetone (6.5 g, 42.7 m moles) and methyl 2-aminonicotinate (4.8 g, 31.5 m moles) were added to ethanol (50 ml), and the mixture was refluxed under heating for 17 hours. The reaction mixture was cooled to room temperature, and the solvent was distilled off under reduced pressure. Saturated aqueous solution of sodium bicarbonate (50 ml) was added to the residue, and the mixture was extracted with chloroform (100 ml×3). The extract was washed with water, dried over MgSO4 and concentrated under reduced pressure. The concentrate was purified by column chromatography on silica gel (eluent:chloroform and then chloroform/methanol=9/1) to give the object compound (4.0 g, yield 85%) as an oily substance.